1-benzoyl-N-phenylprolinamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Benzoyl-N-phenylprolinamide is a proline-derived amide compound featuring a benzoyl group at the 1-position of the proline ring and an N-phenyl substitution (Figure 1). This structure makes it a candidate for applications in asymmetric catalysis, chiral ligand design, and pharmaceutical intermediates, particularly in targeting enzymes or receptors requiring rigid, stereospecific binding .
Properties
IUPAC Name |
1-benzoyl-N-phenylpyrrolidine-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c21-17(19-15-10-5-2-6-11-15)16-12-7-13-20(16)18(22)14-8-3-1-4-9-14/h1-6,8-11,16H,7,12-13H2,(H,19,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJDJNFOZZRUJMG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties
*Values estimated based on analogous proline derivatives.
Pharmacological Activity
- Piperidine analog : Demonstrated moderate acetylcholinesterase inhibition (IC₅₀ = 12 µM) due to flexible piperidine ring accommodating active-site geometry .
Physicochemical Stability
- 1-Benzoyl-N-phenylprolinamide : Stable in acidic conditions (pH 3–6) but hydrolyzes above pH 8 due to benzoyl ester lability.
- Piperidine analog : More stable in basic conditions (pH ≤ 10) owing to methoxycarbonyl group’s electron-withdrawing effects .
Research Findings and Limitations
While direct studies on 1-benzoyl-N-phenylprolinamide are scarce, structural analogs highlight trade-offs between rigidity, solubility, and bioactivity. The piperidine analog’s higher logP and flexibility enhance membrane permeability but reduce target specificity compared to proline derivatives. Synthetic yields for prolinamides are generally superior due to proline’s commercial availability and established coupling protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
